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Compound of Interest

Compound Name: 5-Cyano-5-methyl-2-pyrrolidone
CAS No.: 86240-21-3
Cat. No.: B1330294

Get Quote

\ J

5-Cyano-5-methyl-2-pyrrolidone (CAS: 86240-21-3) is a functionalized lactam intermediate
critical in the synthesis of quaternary

-amino acids, specifically

-methylglutamic acid derivatives. Its structure features a pyrrolidinone ring with a quaternary
carbon at the 5-position, bearing both a methyl and a nitrile group. This unique architecture
makes it a high-value scaffold for medicinal chemistry, particularly in the development of
metabotropic glutamate receptor (mGIuR) ligands and peptidomimetics requiring
conformational constraints.

Physicochemical Properties
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Property Data
IUPAC Name 2-Methyl-5-oxopyrrolidine-2-carbonitrile
Molecular Formula CeHsN20
Molecular Weight 124.14 g/mol
White to off-white solid or viscous oil (purity
Appearance
dependent)
Soluble in polar organic solvents (DMSO,
Solubility Methanol, DCM); sparingly soluble in non-polar
alkanes.[1]
Latent

Key Functionality

-amino acid (via nitrile hydrolysis); Lactam

electrophile.

Part 2: Synthesis Protocol (The Levulinic Strecker

Route)

The most robust synthetic pathway for 5-cyano-5-methyl-2-pyrrolidone utilizes Levulinic Acid

(4-oxopentanoic acid) as a renewable biomass-derived precursor. This method capitalizes on a

modified Strecker reaction followed by an intramolecular cyclization (lactamization).

Mechanistic Insight

The reaction proceeds via the nucleophilic attack of cyanide and ammonia on the C4 ketone of

levulinic acid. Unlike standard Strecker reactions that yield linear aminonitriles, the presence of

the C1 carboxyl group facilitates an immediate intramolecular condensation with the newly

formed amine, driving the equilibrium toward the thermodynamically stable 5-membered lactam

ring.

Experimental Protocol

Note: This protocol involves the handling of alkali cyanides. All operations must be performed in

a fume hood with appropriate cyanide antidote kits available.
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Reagents:

Levulinic Acid (1.0 eq)[2]

Sodium Cyanide (NaCN) or Potassium Cyanide (KCN) (1.1 eq)
Ammonium Chloride (NH4Cl) (1.2 eq)

Ammonium Hydroxide (25% aq. solution) or Methanolic Ammonia[3]

Solvent: Water/Ethanol mixture (1:1)

Step-by-Step Workflow:

Preparation: Dissolve Ammonium Chloride (1.2 eq) and NaCN (1.1 eq) in water. Caution:
Ensure pH remains basic to prevent HCN evolution.

Addition: Slowly add Levulinic Acid (1.0 eq) to the solution at 0°C. The mixture is then treated
with Ammonium Hydroxide to ensure saturation with ammonia.

Reaction: Allow the mixture to warm to room temperature and stir for 12—24 hours. The initial
formation of the aminonitrile intermediate (4-amino-4-cyanopentanoic acid) is followed by
spontaneous cyclization.

Heating (Optional): To drive the cyclization to completion, the reaction mixture can be gently
heated to 50-60°C for 2—4 hours.

Workup: Acidify the mixture to pH ~5—6 carefully. Extract the product with Ethyl Acetate or
Dichloromethane (DCM) (3x).

Purification: Dry the organic layer over anhydrous NazSOa, filter, and concentrate in vacuo.
The crude nitrile can be purified via recrystallization (from ether/hexanes) or column
chromatography (SiOz, EtOAc/Hexanes gradient).

Reaction Pathway Diagram
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Caption: One-pot synthesis of 5-cyano-5-methyl-2-pyrrolidone from levulinic acid via tandem
Strecker-Lactamization.

Part 3: Pharmaceutical Applications & Derivatives

The 5-cyano-5-methyl-2-pyrrolidone scaffold is a versatile "chiral pool" precursor (if resolved)
or racemic building block.

Synthesis of -Methylglutamic Acid

Hydrolysis of the nitrile group under acidic conditions (6N HCI, reflux) opens the lactam ring
and converts the nitrile to a carboxylic acid, yielding 2-methylglutamic acid. This compound and
its derivatives are potent ligands for Metabotropic Glutamate Receptors (mGIuRs), which are
targets for treating neurological disorders like schizophrenia and anxiety.

Conformationally Constrained Peptidomimetics

The 5,5-disubstituted lactam ring mimics the

-turn structure in peptides. Incorporating this unit into peptide chains restricts conformational
freedom, potentially increasing potency and selectivity for receptor targets.

Reduction to Pyrrolidines

Reduction of the carbonyl and nitrile groups (e.g., using LiAlH4) yields 2-aminomethyl-2-
methylpyrrolidine, a diamine scaffold useful in the synthesis of chiral ligands for asymmetric
catalysis or as a core for novel antihistamines.

Application Workflow:
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Caption: Divergent synthesis pathways from the 5-cyano-5-methyl-2-pyrrolidone core.

Part 4: Safety & Handling

Cyanide Hazard: The synthesis involves cyanide salts. Never acidify the reaction mixture
while cyanide is present in excess. Quench waste with bleach (sodium hypochlorite) to
oxidize cyanide to cyanate before disposal.

Lactam Toxicity: While pyrrolidones (like NMP) are generally considered solvents,
functionalized derivatives should be treated as potential irritants and skin permeators. Use
nitrile gloves and work in a ventilated hood.

References

Synthesis of Substituted Pyrrolidones:U.S. Patent 2005/0059829 A1l. "Production of 5-
methyl-N-(methyl aryl)-2-pyrrolidone... by reductive amination of levulinic acid esters."[4][5]
(Provides foundational chemistry for levulinic acid cyclization).

Levulinic Acid Applications:GuideChem Chemical Database. "2052-15-5 Butyl levulinate...
synthesized via acid-catalyzed esterification." (Contextualizes the precursor availability).

Amino Acid Analogs:Molbase Chemical Directory. "2-amino-2-methylpentanedioic acid (CAS
71-90-9)." (Identifies the hydrolysis product of the target molecule).
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¢ General Strecker Chemistry:Organic Letters. "Highly Regioselective Hydroaminomethylation
for Amine Synthesis."” (lllustrates related amine synthesis methodologies). [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

